Cas no 88897-40-9 (Undecanedioic acid, 6-(1H-imidazol-1-yl)-)

• Product name: Undecanedioic acid, 6-(1H-imidazol-1-yl)-
• CAS No: 88897-40-9
• MF: C₁₄H₂₂N₂O₄
• MW: 282.33548
• CID: 620126
• PubChem ID: 71320539

Undecanedioic acid, 6-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Undecanedioic acid, 6-(1H-imidazol-1-yl)-
• 6-imidazol-1-ylundecanedioic acid
• DTXSID80750450
• 6-(1H-Imidazol-1-yl)undecanedioic acid
• 88897-40-9

• Inchi： InChI=1S/C14H22N2O4/c17-13(18)7-3-1-5-12(16-10-9-15-11-16)6-2-4-8-14(19)20/h9-12H,1-8H2,(H,17,18)(H,19,20)
• InChI Key： PVNIVVLYPJMKAE-UHFFFAOYSA-N
• SMILES： C1=CN(C=N1)C(CCCCC(=O)O)CCCCC(=O)O

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų